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Compound of Interest
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Cat. No.: B1676661 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
ML-60218 is a potent and specific small-molecule inhibitor of RNA Polymerase III (Pol III), a

crucial enzyme responsible for the transcription of small non-coding RNAs such as transfer

RNAs (tRNAs) and 5S ribosomal RNA (rRNA). Discovered as a more potent analog of the

antifungal compound UK-118005, ML-60218 has emerged as a valuable tool for studying the

roles of Pol III in various cellular processes and as a potential therapeutic agent, particularly in

oncology. This technical guide provides a comprehensive overview of the discovery, synthesis,

mechanism of action, and key experimental protocols associated with ML-60218.

Discovery and Mechanism of Action
ML-60218 was identified through the screening of structural analogs of UK-118005, a

compound initially identified for its antifungal properties.[1][2][3] The parent compound, UK-

118005, was found to inhibit the growth of the yeast Saccharomyces cerevisiae by targeting

RNA Polymerase III.[1][2][3] Subsequent testing of analogs revealed ML-60218 to be a

significantly more potent inhibitor of Pol III, not only in yeast but also in human cells.[1]

The primary mechanism of action of ML-60218 is the direct inhibition of the transcriptional

activity of RNA Polymerase III.[1][4] This inhibition has been shown to be broad-spectrum,

affecting Pol III from various species, including Saccharomyces cerevisiae, Candida albicans,

and humans.[1][2][3] More specifically, research has indicated that ML-60218's effects are
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particularly pronounced on the POLR3G subunit of human Pol III.[5] POLR3G is an isoform of

a Pol III subunit that is highly expressed in embryonic stem cells and various cancer cells, while

its paralog, POLR3GL, is more ubiquitously expressed.[5][6][7] ML-60218 treatment can lead

to the replacement of POLR3G with POLR3GL in the Pol III complex, thereby altering its

transcriptional specificity and inhibiting the proliferation of cancer cells that are dependent on

POLR3G-mediated transcription.[5] This selective action makes ML-60218 a compound of

significant interest in cancer research.

Signaling Pathway of ML-60218 Action
The following diagram illustrates the proposed signaling pathway through which ML-60218
exerts its effects on POLR3G-containing RNA Polymerase III and subsequent downstream

processes.
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Signaling Pathway of ML-60218 Action
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Workflow for In Vitro RNA Polymerase III Transcription Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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